Cas no 694516-61-5 (({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid)

• Product Name: ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid
• CAS No: 694516-61-5
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• MDL: MFCD03450477
• CID: 1068037
• PubChem ID: 776639
• Update Time: 2025-05-24

({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid
• ({[benzyl(pyridin-3-ylmethyl)amino]carbonothioyl}amino)acetic acid
• 694516-61-5
• SR-01000102627-2
• 2-(3-Benzyl-3-(pyridin-3-ylmethyl)thioureido)acetic acid
• BRD-K02184832-001-01-7
• HMS1510C07
• N-{[benzyl(3-pyridinylmethyl)amino]carbonothioyl}glycine
• CHEMBL1304958
• 2-(3-Benzyl-3-(pyridin-3-ylmethyl)thioureido)aceticacid
• A914571
• SCHEMBL14398682
• AKOS002134416
• 2-[[benzyl(pyridin-3-ylmethyl)carbamothioyl]amino]acetic acid
• SR-01000102627-1
• MLS000621649
• 2-({BENZYL[(PYRIDIN-3-YL)METHYL]CARBAMOTHIOYL}AMINO)ACETIC ACID
• HMS2689J23
• SMR000299822
• ChemDiv3_013075
• SR-01000102627
• N-[benzyl(pyridin-3-ylmethyl)carbamothioyl]glycine
• {[benzyl(pyridin-3-ylmethyl)carbamothioyl]amino}acetic acid
• STK500291

• MDL： MFCD03450477
• Inchi： 1S/C16H17N3O2S/c20-15(21)10-18-16(22)19(11-13-5-2-1-3-6-13)12-14-7-4-8-17-9-14/h1-9H,10-12H2,(H,18,22)(H,20,21)
• InChI Key： WMDILDCVCVZUMV-UHFFFAOYSA-N
• SMILES： S=C(NCC(=O)O)N(CC1C=NC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.6Ų

({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD555460)

Additional information on ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid

Introduction to ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic Acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 694516-61-5 is a fascinating molecule that has garnered attention in the field of chemical biology due to its unique structural features and potential biological activities. The product name, ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid, provides a detailed insight into its chemical composition, which includes a benzyl group, a pyridine moiety, and an amino-carbonothioyl functional group. These structural elements contribute to its complex reactivity and make it a valuable candidate for further investigation in various biochemical pathways.

In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in understanding their role in drug discovery and development. The presence of the pyridine ring in this compound suggests potential interactions with biological targets such as enzymes and receptors. Pyridine derivatives are well-known for their pharmacological properties and have been extensively studied for their applications in treating various diseases. The benzyl group and the amino-carbonothioyl moiety further enhance the compound's potential by introducing additional functional sites that can be modified for specific biological activities.

One of the most intriguing aspects of this compound is its potential role as a chelating agent. The carbonothioyl group can coordinate with metal ions, which is a crucial property in many biochemical processes. Metal ions such as zinc, copper, and iron are essential cofactors for numerous enzymes and play a vital role in cellular metabolism. By binding to these metal ions, the compound may interfere with or enhance enzymatic activities, making it a promising candidate for therapeutic applications.

Recent research has highlighted the importance of small molecules that can modulate metal ion homeostasis in cells. Disruptions in metal ion balance have been linked to various pathological conditions, including neurodegenerative diseases and cancer. The ability of ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid to interact with metal ions opens up new avenues for developing treatments that target these conditions. For instance, studies have shown that certain metal chelators can be used to remove excess copper or iron from cells, thereby preventing oxidative stress and cell damage.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These techniques not only improve efficiency but also allow for the introduction of specific functional groups at desired positions within the molecule.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying protein-ligand interactions and enzyme mechanisms. By using this compound as a probe, researchers can gain insights into how different molecules interact with biological targets at the molecular level. This information is crucial for designing more effective drugs and understanding disease mechanisms.

The field of chemical biology is rapidly evolving, with new discoveries being made at an unprecedented pace. The study of compounds like ({[Benzyl(pyridin-3-ylmethyl)amino]-carbonothioyl}amino)acetic acid contributes to this progress by providing new tools and insights into biological processes. As research continues, it is expected that more applications will be found for this compound and similar molecules, further advancing our understanding of life at the molecular level.

In conclusion, the compound with CAS number 694516-61-5 represents a significant advancement in chemical biology research. Its unique structure and potential biological activities make it a valuable candidate for further investigation. As our understanding of biochemical pathways continues to grow, compounds like this one will play an increasingly important role in drug discovery and development.